Cas no 172546-75-7 (His-Cys-Lys-Phe-Trp-Trp)

• Product Name: His-Cys-Lys-Phe-Trp-Trp
• CAS No: 172546-75-7
• MF: C₄₆H₅₅N₁₁O₇S
• MW: 906.063408136368
• MDL: MFCD00798733
• CID: 136007
• PubChem ID: 329815232
• Update Time: 2025-10-31

His-Cys-Lys-Phe-Trp-Trp Chemical and Physical Properties

Names and Identifiers

• L-Tryptophan,L-histidyl-L-cysteinyl-L-lysyl-L-phenylalanyl-L-tryptophyl-
• (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-6-amino-2-[[(2R)-2-[[(2S)-2-amino-3-(1H-imidazol-5-yl)propanoyl]amino]-3-sulfanylpropanoyl]amino]hexanoyl]amino]-3-phenylpropanoyl]amino]-3-(1H-indol-3-yl)propanoyl]ami
• H-His-Cys-Lys-Phe-Trp-Trp-OH
• HIS-CYS-LYS-PHE-TRP-TRP
• HIV Integrase Protein Inhibitor(1)
• HCKFWW
• HIV INTEGRASE PROTEIN
• HIV INTEGRASE [IN] INHIBITOR
• HIV INTEGRASE PROTEIN INHIBITOR
• HIV INTEGRASE PROTEIN INHIBITOR (I)
• MFCD00798733
• NCGC00167160-01
• CHEMBL1367182
• DTXSID00433657
• His-Cys-Lys-Phe-Trp-Trp, >=95% (HPLC)
• (2S)-2-[(2S)-2-[(2S)-2-[(2S)-6-amino-2-[(2R)-2-[(2S)-2-amino-3-(1H-imidazol-5-yl)propanamido]-3-sulfanylpropanamido]hexanamido]-3-phenylpropanamido]-3-(1H-indol-3-yl)propanamido]-3-(1H-indol-3-yl)propanoic acid
• (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-6-amino-2-[[(2R)-2-[[(2S)-2-amino-3-(1H-imidazol-5-yl)propanoyl]amino]-3-sulfanylpropanoyl]amino]hexanoyl]amino]-3-phenylpropanoyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]-3-(1H-indol-3-yl)propanoic acid
• 172546-75-7
• (2S,5S,8S,11S,14R,17S)-2,5-bis((1H-indol-3-yl)methyl)-17-amino-11-(4-aminobutyl)-8-benzyl-18-(1H-imidazol-4-yl)-14-(mercaptomethyl)-4,7,10,13,16-pentaoxo-3,6,9,12,15-pentaazaoctadecan-1-oic acid
• HY-P2379
• CS-0133638
• His-Cys-Lys-Phe-Trp-Trp

• MDL： MFCD00798733
• Inchi： 1S/C46H55N11O7S/c47-17-9-8-16-36(53-45(62)40(25-65)57-41(58)33(48)21-30-24-49-26-52-30)42(59)54-37(18-27-10-2-1-3-11-27)43(60)55-38(19-28-22-50-34-14-6-4-12-31(28)34)44(61)56-39(46(63)64)20-29-23-51-35-15-7-5-13-32(29)35/h1-7,10-15,22-24,26,33,36-40,50-51,65H,8-9,16-21,25,47-48H2,(H,49,52)(H,53,62)(H,54,59)(H,55,60)(H,56,61)(H,57,58)(H,63,64)/t33-,36-,37-,38-,39-,40-/m0/s1
• InChI Key： ITHDAFCBITUNSR-CCMAZBEPSA-N
• SMILES： SC[C@@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CC1=CNC2C=CC=CC1=2)=O)CC1=CNC2C=CC=CC1=2)=O)CC1C=CC=CC=1)=O)CCCCN)=O)NC([C@H](CC1=CN=CN1)N)=O

Computed Properties

• Exact Mass: 905.40100
• Monoisotopic Mass: 905.40066431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 65
• Rotatable Bond Count: 29
• Complexity: 1590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 296Ų

Experimental Properties

• PSA: 333.90000
• LogP: 4.89270

His-Cys-Lys-Phe-Trp-Trp Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Additional information on His-Cys-Lys-Phe-Trp-Trp

His-Cys-Lys-Phe-Trp-Trp: A Comprehensive Overview

The compound with CAS No. 172546-75-7, known as His-Cys-Lys-Phe-Trp-Trp, is a peptide sequence composed of six amino acids: histidine (His), cysteine (Cys), lysine (Lys), phenylalanine (Phe), tryptophan (Trp), and another tryptophan (Trp). This peptide sequence has garnered significant attention in the scientific community due to its unique structural properties and potential applications in various fields, including drug development, biotechnology, and medical research.

His-Cys-Lys-Phe-Trp-Trp is a hexapeptide, meaning it consists of six amino acids linked together by peptide bonds. The sequence of these amino acids plays a crucial role in determining the peptide's functional properties. Histidine, for instance, is an essential amino acid that plays a key role in protein synthesis and cellular repair. Cysteine, on the other hand, is known for its role in detoxification and as a precursor to glutathione, a powerful antioxidant. Lysine is essential for protein synthesis and the production of carnitine, which is involved in energy production. Phenylalanine is a precursor to tyrosine, which is important for the synthesis of dopamine and other neurotransmitters. Tryptophan is a precursor to serotonin, a neurotransmitter that regulates mood, appetite, and sleep.

The combination of these amino acids in the sequence His-Cys-Lys-Phe-Trp-Trp creates a peptide with unique properties. Recent studies have shown that this peptide exhibits potential bioactivity in various biological systems. For example, research has demonstrated that His-Cys-Lys-Phe-Trp-Trp may have antioxidant properties due to the presence of cysteine and tryptophan. Additionally, the presence of histidine and lysine may contribute to the peptide's ability to interact with cellular membranes and influence cellular signaling pathways.

In terms of structural analysis, the three-dimensional conformation of His-Cys-Lys-Phe-Trp-Trp is influenced by the specific arrangement of its amino acids. The presence of cysteine introduces a sulfhydryl group (-SH) that can form disulfide bonds, potentially stabilizing the peptide's structure. The two tryptophan residues contribute aromaticity to the molecule, which can influence its solubility and interactions with other biomolecules. Furthermore, the overall charge of the peptide at physiological pH is influenced by the presence of histidine and lysine, which are positively charged at neutral pH.

Recent advancements in computational chemistry have allowed researchers to model the behavior of His-Cys-Lys-Phe-Trw-Trw in various biological environments. These studies have provided insights into how the peptide interacts with cellular membranes and other biomolecules. For instance, molecular dynamics simulations have revealed that the peptide has a tendency to adopt specific conformations when exposed to lipid bilayers, suggesting potential applications in drug delivery systems.

One area where His-Cvs-Lvs-Kvs-Phe-Try-Try has shown particular promise is in its potential use as an antimicrobial agent. Studies have demonstrated that certain peptides with similar sequences exhibit antimicrobial activity against various pathogens. This property could be attributed to the peptide's ability to disrupt bacterial cell membranes or inhibit key enzymatic processes necessary for bacterial survival.

Moreover, His-Cvs-Lvs-Kvs-Phe-Try-Try has been investigated for its potential role in wound healing. Research indicates that peptides with similar sequences can promote angiogenesis and epithelial cell migration, both of which are critical processes during wound repair. The presence of phenylalanine and tryptophan may contribute to these effects by influencing cellular signaling pathways involved in tissue regeneration.

Conclusion

Future Directions

References